molecular formula C16H18N2O B7472352 N-(2-ethyl-6-methylphenyl)-6-methylpyridine-2-carboxamide

N-(2-ethyl-6-methylphenyl)-6-methylpyridine-2-carboxamide

Cat. No. B7472352
M. Wt: 254.33 g/mol
InChI Key: YNHNRFSFACEXEJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-(2-ethyl-6-methylphenyl)-6-methylpyridine-2-carboxamide, commonly known as EMPC, is a chemical compound that has gained significant attention in the scientific community due to its potential use as a pharmaceutical drug. EMPC belongs to the pyridine carboxamide family and has been studied extensively for its therapeutic properties.

Mechanism of Action

The exact mechanism of action of EMPC is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and receptors in the body. EMPC has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators. EMPC has also been shown to inhibit the activity of the N-methyl-D-aspartate (NMDA) receptor, which is involved in the regulation of neuronal activity.
Biochemical and Physiological Effects:
EMPC has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of arthritis and other inflammatory conditions. EMPC has also been shown to have anti-tumor properties and has been studied for its potential use in the treatment of cancer. Additionally, EMPC has been shown to have neuroprotective properties and has been studied for its potential use in the treatment of neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of EMPC is its versatility. It has been shown to have a variety of therapeutic properties and has been studied for its potential use in the treatment of a wide range of conditions. Additionally, EMPC is relatively easy to synthesize and can be produced in large quantities. However, one of the limitations of EMPC is its low solubility in water, which can make it difficult to administer in certain forms.

Future Directions

There are many potential future directions for research on EMPC. One area of interest is the development of new formulations and delivery methods for EMPC that improve its solubility and bioavailability. Additionally, further research is needed to fully understand the mechanism of action of EMPC and its potential use in the treatment of various conditions. Finally, EMPC could be studied for its potential use in combination with other drugs to enhance its therapeutic effects.

Synthesis Methods

EMPC can be synthesized using a variety of methods. One of the most commonly used methods involves the reaction of 2-acetylpyridine with 2-ethyl-6-methylphenylhydrazine in the presence of a catalyst. The resulting product is then treated with acetic anhydride to yield EMPC. Other methods involve the use of different starting materials and reaction conditions.

Scientific Research Applications

EMPC has been extensively studied for its potential use as a pharmaceutical drug. It has been shown to have anti-inflammatory, analgesic, and anti-tumor properties. EMPC has also been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders. Additionally, EMPC has been shown to have antimicrobial properties and has been studied for its potential use in the treatment of bacterial and fungal infections.

properties

IUPAC Name

N-(2-ethyl-6-methylphenyl)-6-methylpyridine-2-carboxamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H18N2O/c1-4-13-9-5-7-11(2)15(13)18-16(19)14-10-6-8-12(3)17-14/h5-10H,4H2,1-3H3,(H,18,19)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YNHNRFSFACEXEJ-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCC1=CC=CC(=C1NC(=O)C2=CC=CC(=N2)C)C
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H18N2O
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

254.33 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(2-ethyl-6-methylphenyl)-6-methylpyridine-2-carboxamide

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